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Compound of Interest |

Bis(2,2,2-trifluoroethyl)
Compound Name: (methoxycarbonylmethyl)phospho

nate

Cat. No.: B1330032

An In-depth Technical Guide to Bis(2,2,2-
trifluoroethyl)
(methoxycarbonylmethyl)phosphonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate, a key reagent
in modern organic synthesis. This document details its characteristics, synthesis, and primary
applications, with a focus on data presentation and experimental protocols for practical
laboratory use.

Core Properties and Identifiers

Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is a phosphorus-containing
organic compound widely utilized for its ability to facilitate specific chemical transformations.[1]
The key identifiers and physical properties are summarized below for easy reference.
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Identifier Value
CAS Number 88738-78-7
Molecular Formula C7H9F605P
Molecular Weight 318.11 g/mol [2][3]
methyl 2-[bis(2,2,2-
IUPAC Name )
trifluoroethoxy)phosphoryljacetate
Methyl P,P-bis(2,2,2-
trifluoroethyl)phosphonoacetate, Bis(2,2,2-
Synonyms trifluoroethyl)phosphonoacetic Acid Methyl

Ester, Methyl [Bis(2,2,2-
trifluoroethoxy)phosphinyljacetate[4]

Physicochemical Data

The compound is typically supplied as a liquid with the following physical characteristics:

Property Value
Colorless to light yellow or clear orange to dark
Appearance o
orange-brown liquid[2][5]
Purity Typically >95.0% (GC)[2][4]
Density 1.504 g/mL at 25 °C[6]

Refractive Index (n20/D)

1.370[2][6]

Melting Point Not applicable (liquid at room temperature)[2]
Solubility Slightly soluble in water (11 g/L at 25 °C)[5]
Sensitivity Air sensitive[2][4]

Chemical Properties and Reactivity
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Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is primarily known for its
application in the Still-Gennari modification of the Horner-Wadsworth-Emmons reaction.[1][6]
This reaction is a powerful tool for the stereoselective synthesis of (2)-olefins from aldehydes.
[1][7] The trifluoroethyl groups on the phosphonate enhance the acidity of the adjacent
methylene protons, facilitating deprotonation and subsequent reaction with aldehydes to
preferentially form the Z-alkene isomer.[1]

Key applications include:
« Synthesis of trans-hydrindanes and (R)-(+)-umbelactone.[6]

« Preparation of cis-olefinic ester derivatives.[6]

« Synthesis of (-)-(6S,2'S)-epi-cryptocaryalactone.[6]
Experimental Protocols

Synthesis of Bis(2,2,2-trifluoroethyl)
(methoxycarbonylmethyl)phosphonate

A common synthetic route involves the reaction of Bis(2,2,2-trifluoroethyl) Phosphite with
methyl chloroacetate in the presence of a strong base and a crown ether.[6]

Materials:

e Bis(2,2,2-trifluoroethyl) Phosphite

e Methyl chloroacetate

e 18-crown-6

o Potassium bis(trimethylsilyl)amide (KHMDS) (0.5M in toluene)
o Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (EtOAC)

e Saturated agueous ammonium chloride
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Anhydrous magnesium sulfate

Hexanes

Procedure:

To a stirred solution of dried 18-crown-6 (17.14 mmol) in THF (20 mL), add Bis(2,2,2-
trifluoroethyl) Phosphite (1.29 mmol).[6]

Cool the mixture to -78 °C.[6]

Add KHMDS (4.50 mmol) dropwise via syringe.[6]

After 15 minutes, add methyl chloroacetate (3.41 mmol).[6]

Allow the reaction mixture to stir for 4 hours at room temperature.[6]

Dilute the reaction mixture with EtOAc (20 mL) and quench with saturated ammonium
chloride (50 mL).[6]

Extract the aqueous layer with EtOAc (3 x 30 mL).[6]
Combine the organic extracts and dry over anhydrous magnesium sulfate.[6]
Filter and remove the solvents in vacuo.[6]

Purify the crude product by flash column chromatography (33% EtOAc in hexanes) to yield
the final product as a yellow syrup.[6]

Synthesis Workflow

Click to download full resolution via product page

Synthesis of Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate.
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Application in Still-Gennari Olefination

This phosphonate is a reagent of choice for the stereoselective synthesis of Z-unsaturated
esters from aldehydes.

Materials:

Aldehyde (e.g., p-tolualdehyde)

* Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate

e 18-crown-6

e Potassium tert-butoxide

o Tetrahydrofuran (THF), anhydrous

o Ethyl acetate (EtOAC)

e Water

e 2MHCI(aq)

e Saturated NaHCO3 (aq)

e Brine

Anhydrous sodium sulfate

Procedure:

 Dissolve the aldehyde (1.0 mmol), Bis(2,2,2-trifluoroethyl)
(methoxycarbonylmethyl)phosphonate (2.0 mmol), and 18-crown-6 (3.0 mmol) in dry THF
(5 mL).[7]

e Cool the solution to -78 °C.[7]

e Add a solution of potassium tert-butoxide (2.1 mmol) in dry THF (5 mL) dropwise.[7]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.benchchem.com/product/b1330032?utm_src=pdf-body
https://www.tcichemicals.com/JP/en/p/B1714
https://www.tcichemicals.com/JP/en/p/B1714
https://www.tcichemicals.com/JP/en/p/B1714
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Stir the mixture at -78 °C for 2 hours, then allow it to warm to room temperature and stir
overnight.[7]

e Quench the reaction with water (15 mL).[7]

o Extract the aqueous layer with ethyl acetate (3 x 15 mL).[7]

e Wash the combined organic layers with 2 M HCI (aq), saturated NaHCO3 (aq), and brine.[7]
e Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.[7]

 Purify the residue by column chromatography to yield the Z-unsaturated ester.[7]

Still-Gennari Olefination Workflow

Click to download full resolution via product page

General workflow for the Still-Gennari olefination reaction.

Safety and Handling

Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is classified as an irritant.
[3][6] It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[3]
[5] Standard laboratory safety precautions should be observed, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. The compound is air-
sensitive and should be handled under an inert atmosphere where possible.[2][4] Store in a
cool, dry place.

Conclusion

Bis(2,2,2-trifluoroethyl) (methoxycarbonylmethyl)phosphonate is a valuable synthetic tool,
particularly for the stereoselective synthesis of Z-alkenes. Its well-defined physical and
chemical properties, coupled with established synthetic and application protocols, make it a
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reliable reagent for organic chemists in both academic and industrial settings. Careful handling
and adherence to safety guidelines are essential when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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